molecular formula C18H14N2 B8563195 2-Benzylnaphth[2,3-d]imidazole

2-Benzylnaphth[2,3-d]imidazole

Cat. No.: B8563195
M. Wt: 258.3 g/mol
InChI Key: LUWXAOJBEKBFMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzylnaphth[2,3-d]imidazole is a useful research compound. Its molecular formula is C18H14N2 and its molecular weight is 258.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H14N2

Molecular Weight

258.3 g/mol

IUPAC Name

2-benzyl-1H-benzo[f]benzimidazole

InChI

InChI=1S/C18H14N2/c1-2-6-13(7-3-1)10-18-19-16-11-14-8-4-5-9-15(14)12-17(16)20-18/h1-9,11-12H,10H2,(H,19,20)

InChI Key

LUWXAOJBEKBFMR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=NC3=CC4=CC=CC=C4C=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1M solution of benzyl cyanide in anhydrous methanol is treated with hydrogen chloride gas at 0° C. for about thirty minutes. The mixture is stirred for two hours at 0° C. and then a 1M solution of 2,3-diaminonaphthalene is added and the resulting solution is stirred at 0° C. The progress of the reaction is monitored by thin layer chromatography. The reaction mixture is then poured into water. The unreacted nitrile is extracted with ethyl acetate. The aqueous layer is neutralized with 1N sodium hydroxide. The organic fraction is extracted with ethyl acetate and condensed. The desired title product is recrystallized from methanol/water.
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